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Compound of Interest

Compound Name: 6-Chlorocinnoline

CAS No.: 17404-91-0

Cat. No.: B175051 Get Quote

Executive Summary
6-Chlorocinnoline (C₈H₅ClN₂) is a halogenated diazanaphthalene derivative widely utilized as

a pharmacophore scaffold in medicinal chemistry. Its structural capacity for palladium-catalyzed

cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) makes it a critical intermediate in the

synthesis of kinase inhibitors and agrochemicals.

However, the specific position of the nitrogen atoms (1,2-benzodiazine core) combined with the

halogen moiety presents distinct toxicological risks compared to its quinoline analogs. This

guide establishes a preventative safety architecture. Due to the frequent lack of comprehensive

toxicological data for research-grade intermediates, this protocol mandates treating 6-
Chlorocinnoline as a High-Potency Active Pharmaceutical Ingredient (HPAPI) candidate until

definitive data proves otherwise.

Chemical Identity & Physicochemical Profile[1][2][3]
Understanding the physical state and lipophilicity is the first step in designing containment

strategies. 6-Chlorocinnoline is lipophilic, increasing the risk of dermal absorption.
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Parameter Data / Characteristic Operational Implication

IUPAC Name 6-Chlorocinnoline Primary identifier.

CAS Registry
Varies by isomer/vendor (Verify

specific CoA)

Critical: Confirm isomer

identity; 6-chloroquinoline

(CAS 612-57-7) is a common

misidentification.

Molecular Formula C₈H₅ClN₂ Nitrogen-rich heterocycle.

Molecular Weight 164.59 g/mol
Small molecule; high potential

for aerosolization.

Physical State Yellowish to tan solid/powder

Inhalation Hazard: Dust

generation during weighing is

the primary exposure vector.

Solubility
DMSO, Methanol, DCM; Low

in Water

Use organic solvent-resistant

gloves (Laminate/Nitrile).

Partition Coeff. (LogP) ~2.5 (Predicted)

High Skin Permeability:

Readily crosses dermal

barriers.

Toxicological Assessment & Hazard Identification
GHS Classification (Harmonized & Predictive)
While specific LD50 data for 6-Chlorocinnoline is often sparse in public registries, structure-

activity relationship (SAR) analysis with quinoline and cinnoline derivatives mandates the

following classifications:

Acute Toxicity (Oral): Category 4 (H302). Harmful if swallowed.

Skin/Eye Irritation: Category 2 (H315/H319). Causes serious irritation.

STOT-SE: Category 3 (H335). May cause respiratory irritation.

The "Hidden" Risks: Genotoxicity and Potency
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Expert Insight: Cinnoline derivatives are bioisosteres of quinolines. Many fused nitrogen

heterocycles intercalate DNA or inhibit specific enzymes (e.g., topoisomerase).

Genotoxicity: Treat as a potential mutagen. The planar structure allows for DNA intercalation.

Sensitization: Halogenated heterocycles are potential skin sensitizers. Repeated exposure

may lead to allergic dermatitis.

Engineering Controls & Personal Protective
Equipment (PPE)
Reliance on PPE alone is a failure of protocol. The primary barrier must be engineering

controls.

Containment Hierarchy
The following diagram illustrates the required containment strategy based on the operation

being performed.
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Figure 1: Risk-based containment hierarchy. Solid handling requires the highest level of

isolation due to dust inhalation risks.

PPE Matrix
Respiratory: If outside a hood (Emergency only), use a Full-Face Respirator with P100/OV

cartridges. N95 is insufficient for chemical vapors.

Dermal: Double-gloving is mandatory.

Inner: Nitrile (4 mil).

Outer: Nitrile (4-8 mil) or Silver Shield (Laminate) for prolonged contact with DCM/THF

solutions.

Ocular: Chemical splash goggles. Safety glasses are insufficient for powders that can drift

behind lenses.

Operational Protocols
Protocol A: Safe Weighing & Solubilization
Objective: Eliminate dust exposure during the transition from solid to liquid phase.

Preparation: Place the balance inside the containment hood. Line the work surface with

absorbent, plastic-backed bench paper.

Static Control: Use an anti-static gun on the weighing boat and spatula. Cinnoline powders

can be static-prone, causing "jumping" and aerosolization.

Transfer:

Tare the vial with the cap on.

Add solid.

Cap immediately.[1]
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Wipe the exterior of the vial with a solvent-dampened Kimwipe before removing it from the

hood.

Solubilization: Add solvent (e.g., DMSO) to the vial before transferring to the reaction vessel

if possible. Handling liquids is safer than handling solids.

Protocol B: Reaction Setup (Suzuki Coupling Example)
Context: 6-Chlorocinnoline is often coupled with boronic acids. Hazard: This reaction often

uses bases (K₂CO₃) and heat, increasing vapor pressure.

Inert Atmosphere: Purge the reaction vessel with Nitrogen or Argon.

Why? Cinnolines can be sensitive to oxidation at high temperatures; oxygen exclusion

prevents side-product formation and reduces fire risk if using pyrophoric catalysts.

Temperature Control: Use an oil bath with a thermal feedback loop (thermocouple). Do not

use a hot plate without feedback; thermal runaway can decompose the heterocycle,

releasing toxic nitrogen oxides (NOx).

Pressure Relief: Ensure the condenser is vented to an inert line or scrubber. Never heat a

closed system unless it is a rated pressure vessel (e.g., microwave vial).

Protocol C: Waste Disposal
Classification: Halogenated Organic Waste.

Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or strong reducers.

Quenching: If the reaction mixture contains residual boronic acids or organometallics,

quench with saturated NH₄Cl or water slowly in an ice bath before disposal.

Labeling: Clearly mark "Toxic" and "Halogenated".

Emergency Response & Spill Management
In the event of a spill, immediate action prevents chronic contamination.
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Figure 2: Decision matrix for spill response. Note the wet-wiping technique for solids to prevent

aerosolization.

Medical First Aid:

Eye Contact: Flush for 15 minutes. Scientific Note: Cinnoline bases can be difficult to rinse;

use copious water.

Skin Contact: Wash with soap and water. Avoid using alcohol/solvents, as this enhances the

transdermal transport of the lipophilic 6-chlorocinnoline.
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Disclaimer: This guide is for informational purposes for trained professionals. Always consult

the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Quinoline, 6-chloro- [webbook.nist.gov]

To cite this document: BenchChem. [Technical Guide: Safe Handling and Operational
Protocols for 6-Chlorocinnoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175051#6-chlorocinnoline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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